Cas no 21388-62-5 (Propanoic acid-d (9CI))

Propanoic acid-d (9CI) Properties

Names and Identifiers

• Propanoic acid-d (9CI)
• 3,3'-(3,7,12,17-tetramethyl-21H,23H-porphine-2,18-diyl)-bis-propionic acid dimethyl ester
• 490237_ALDRICH
• AC1L203E
• deuteromethane
• deuteroporfirin dimethyl ester
• Deuteroporphyrin dimethyl ester
• deuteroporphyrin IX methyl ester
• DPIX dimethyl ester
• I14-53279
• METHANE-D
• monodeuterated methane
• Monodeuteropropionsaeure
• O-deuterio-propionic acid
• O-Deuterio-propionsaeure
• propionic < (2)H> acid
• propionic acid-d1
• PROPIONIC ACID-OD
• 21388-62-5
• +Expand

• InChIKey： XBDQKXXYIPTUBI-DYCDLGHISA-N
• Inchi： InChI=1S/C3H6O2/c1-2-3(4)5/h2H2,1H3,(H,4,5)/i/hD
• SMILES： [2H]OC(CC)=O

Computed Properties

• Exact Mass: 75.043056176g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 75.043056176g/mol
• Heavy Atom Count: 5
• Complexity: 40.2
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 37.3Ų